Cas no 653593-91-0 (Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-)

• Product Name: Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-
• CAS No: 653593-91-0
• MF: C₁₀H₂₂NO₃P
• MW: 235.260344028473
• CID: 399905
• PubChem ID: 71376067
• Update Time: 2025-04-19

Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-
• (1-amino-4-tert-butylcyclohexyl)phosphonic acid
• 653593-91-0
• DTXSID10798789

• Inchi： 1S/C10H22NO3P/c1-9(2,3)8-4-6-10(11,7-5-8)15(12,13)14/h8H,4-7,11H2,1-3H3,(H2,12,13,14)
• InChI Key： GCVSPCMDRHEGFO-UHFFFAOYSA-N
• SMILES： P(C1(CCC(CC1)C(C)(C)C)N)(=O)(O)O

Computed Properties

• Exact Mass: 235.13386
• Monoisotopic Mass: 235.13373056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55